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Abstract

This technical guide addresses the solubility of 3-Nitro-1H-pyrazole-4-carbonitrile, a
heterocyclic organic compound of interest in medicinal chemistry and drug discovery. Due to its
functionalized pyrazole scaffold, this molecule serves as a versatile intermediate in the
synthesis of diverse compound libraries.[1] A thorough review of available scientific literature
and chemical databases reveals a notable absence of quantitative solubility data for this
specific compound. This guide, therefore, provides a comprehensive overview of the predicted
solubility characteristics based on related analogs, a detailed experimental protocol for
determining solubility via the gravimetric method, and a proposed synthetic pathway for its
preparation. This information is intended to equip researchers with the necessary tools and
methodologies to ascertain the solubility of 3-Nitro-1H-pyrazole-4-carbonitrile in various
solvents, a critical parameter for its application in research and development.

Introduction

3-Nitro-1H-pyrazole-4-carbonitrile (CAS No. 39205-87-3) is a small molecule featuring a
pyrazole ring functionalized with both a nitro group and a nitrile group.[1] This unique
arrangement of reactive sites makes it a valuable building block for the synthesis of more
complex molecules, particularly in the fields of pharmaceutical and agrochemical research.[1]
The pyrazole core is a common motif in many biologically active compounds.[1] Understanding
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the solubility of this intermediate is paramount for its effective use in reaction chemistry,
purification processes, and formulation development.

This document serves as a practical guide for researchers. While specific experimental
solubility data for 3-Nitro-1H-pyrazole-4-carbonitrile is not readily available in the public
domain, this guide provides the foundational knowledge to determine these values empirically.

Physicochemical Properties and Predicted
Solubility

A summary of the key physicochemical properties of 3-Nitro-1H-pyrazole-4-carbonitrile is
presented below.

Property Value/iInformation Source

CAS Number 39205-87-3 [1]

Molecular Formula CaH2N402 [1]

Molecular Weight 138.08 g/mol [1]

Physical Form Solid or liquid Sigma-Aldrich
Sealed in dry, room ) )

Storage Sigma-Aldrich
temperature

Qualitative Solubility of Structural Analogs

Quantitative solubility data for 3-Nitro-1H-pyrazole-4-carbonitrile is not available. However,
data and predictions for structurally related compounds can provide an indication of its likely

solubility profile. It is crucial to note that these are not direct substitutes for experimental data
on the target compound.
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Compound Solvent Solubility
4-Nitro-1H-pyrazole-3- )
o Water Low (predicted)
carbonitrile
Soluble in some polar organic
DMSO
solvents
3-Nitropyrazole Methanol Soluble
Water Limited solubility
Ethanol, Acetone, Chloroform More soluble than in water

The presence of the polar nitro and nitrile groups, along with the pyrazole ring capable of
hydrogen bonding, suggests that 3-Nitro-1H-pyrazole-4-carbonitrile is likely to be soluble in
polar organic solvents. Its solubility in water is expected to be limited due to the influence of the
aromatic pyrazole ring.

Experimental Protocol: Determination of Solubility
by Gravimetric Method

The gravimetric method is a straightforward and reliable technique for determining the solubility
of a solid solute in a solvent.[2][3][4] It involves preparing a saturated solution, separating a
known volume of the solution, evaporating the solvent, and weighing the remaining solute.[2][5]

Materials and Apparatus

e 3-Nitro-1H-pyrazole-4-carbonitrile
o Selected solvent(s)

e Analytical balance

o Thermostatic shaker or water bath

o Conical flasks with stoppers

e Volumetric pipette (e.g., 10 mL)
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Evaporating dish or watch glass (pre-weighed)

Drying oven

Filtration apparatus (e.g., syringe filters)

Desiccator

Experimental Procedure

o Preparation of Saturated Solution:

o Add an excess amount of 3-Nitro-1H-pyrazole-4-carbonitrile to a conical flask containing
a known volume of the chosen solvent (e.g., 50 mL). The presence of undissolved solid is
essential to ensure saturation.[2]

o Seal the flask to prevent solvent evaporation.

o Place the flask in a thermostatic shaker or water bath set to the desired temperature (e.g.,
25 °C).

o Agitate the mixture for a sufficient time to allow it to reach equilibrium. This can take
several hours. To confirm equilibrium, samples of the solution can be taken at different
time points and their concentration measured; equilibrium is reached when consecutive
measurements are constant.[2]

o Sample Collection:
o Once equilibrium is reached, allow the undissolved solid to settle.

o Carefully withdraw a precise volume of the clear supernatant using a volumetric pipette
(e.g., 10 mL). It is crucial to avoid transferring any solid particles. A syringe filter can be
used for this purpose.

o Gravimetric Analysis:

o Transfer the pipetted solution into a pre-weighed evaporating dish.
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[e]

Record the total weight of the dish and the solution.

o Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the solute (e.g., below the compound's melting point).[2][5]

o Once the solvent is fully evaporated, transfer the dish to a desiccator to cool to room
temperature.

o Weigh the dish containing the dry solute.

o Repeat the drying and weighing process until a constant weight is achieved.[2][5]

Calculation of Solubility

The solubility can be expressed in various units, such as g/100 mL or mol/L.

» Weight of the empty evaporating dish: W1

Weight of the dish + 10 mL of saturated solution: W2

Weight of the dish + dry solute: Ws

Weight of the solute in 10 mL of solution:

o W_solute = Ws - W1

Weight of the solvent in 10 mL of solution:

o W_solvent = W2 - W3

Solubility in g/100 mL:

o Solubility = (W_solute / 10 mL) * 100

Visualized Workflows
Experimental Workflow for Solubility Determination
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Caption: Gravimetric method for solubility determination.
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Proposed Synthesis Pathway

A plausible synthesis route for 3-Nitro-1H-pyrazole-4-carbonitrile involves the diazotization of
3-Amino-1H-pyrazole-4-carbonitrile, followed by a Sandmeyer-type reaction to introduce the
nitro group. The starting aminopyrazole can be synthesized from the condensation of a suitable
precursor with hydrazine.

3-Amino-1H-pyrazole-4-carbonitrile Diazonium Salt Intermediate NaNOz Cuz0 (Sandmeyer-{ype

3-Nitro-1H-pyrazole-4-carbonitrile

Click to download full resolution via product page

Caption: Proposed synthesis of 3-Nitro-1H-pyrazole-4-carbonitrile.

Conclusion

While quantitative solubility data for 3-Nitro-1H-pyrazole-4-carbonitrile is currently not
documented in readily accessible literature, this guide provides the necessary framework for
researchers to determine this crucial parameter. The detailed gravimetric method offers a
reliable and accessible approach for experimental solubility determination. The predicted
solubility based on structural analogs suggests that polar organic solvents are likely to be
effective. The proposed synthesis pathway provides a logical route for the preparation of this
valuable chemical intermediate. The information and methodologies presented herein are
intended to facilitate the effective use of 3-Nitro-1H-pyrazole-4-carbonitrile in drug discovery
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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